Cas no 1189511-34-9 (N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide)

• Product Name: N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide
• CAS No: 1189511-34-9
• MF: C₂₅H₂₉BrN₄O₂
• MW: 497.427365064621
• CID: 5342382
• Update Time: 2025-06-10

N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(2-(4-(tert-butyl)phenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)acetamide
• N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide
• N-(4-bromophenyl)-2-[3-(4-tert-butylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]acetamide

• Inchi： 1S/C25H29BrN4O2/c1-24(2,3)18-6-4-17(5-7-18)22-23(32)29-25(28-22)12-14-30(15-13-25)16-21(31)27-20-10-8-19(26)9-11-20/h4-11H,12-16H2,1-3H3,(H,27,31)(H,29,32)
• InChI Key： SFXZGWYMDKYSNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CN1CCC2(CC1)N=C(C1C=CC(=CC=1)C(C)(C)C)C(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 723
• XLogP3: 4.5
• Topological Polar Surface Area: 73.8

Additional information on N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide

N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide (CAS No. 1189511-34-9): A Comprehensive Overview

N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide (CAS No. 1189511-34-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a bromophenyl group, which contribute to its potential therapeutic applications and biological activities.

The spirocyclic structure of N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide is a key feature that sets it apart from other organic compounds. Spirocycles are known for their enhanced stability and ability to modulate biological processes, making them valuable scaffolds in drug discovery. The bromophenyl group further enhances the compound's reactivity and selectivity, which are crucial for its pharmacological properties.

Recent studies have explored the potential of N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by inhibiting specific enzymes involved in the pathogenesis of these diseases.

In addition to its neuroprotective properties, N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide has also been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have demonstrated that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and scavenging free radicals. These properties make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic profile of N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]acetamide in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

From a synthetic chemistry perspective, the preparation of N-(4-bromophenyl)-2-[2-(4-tert-butylphenyl)-3-oxo-*1*,*4*,*8*-triazaspiro*[4.*5*]dec*-1-*en*-*8*-y*l*aceta*mide involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include the formation of the spirocyclic core through ring-closing metathesis (RCM) or intramolecular cyclization reactions followed by functional group modifications to introduce the bromophenyl and tert-butylphenyl moieties.

In conclusion, N-(4-bromophenyl)-2-[2-(4-tert-butyle*naphth*y*l*)-*3*-o*x*o-*1*,*6*,*9*-triaza*s*piro[*6*.6*]*undec*-6*-*e*n*-*9*-y*l*a*cet*a*mide (CAS No. 1189511-*3*-*9*) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the pharmaceutical industry.